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\

Chalcones, which are open-chain flavonoids, are gaining recognition for their wide-ranging pharmacological benefits, most notably their antioxidant pi
derivatives are of significant interest to the scientific community for their potential to combat diseases linked to oxidative stress. The basic structure of
connected by a three-carbon a,B-unsaturated carbonyl system, which allows for numerous isomeric forms with different antioxidant strengths. This gt
antioxidant capabilities of various chalcone isomers, supported by experimental data and standardized methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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